Cas no 929-26-0 (Ethane, 1,2-diisocyanato-)

Ethane, 1,2-diisocyanato- structure
Product name:Ethane, 1,2-diisocyanato-
Ethane, 1,2-diisocyanato- Chemical and Physical Properties
Names and Identifiers
-
- Ethane, 1,2-diisocyanato-
- 1,2-diisocyanatoethane
- ZTNJGMFHJYGMDR-UHFFFAOYSA-N
- 929-26-0
- DTXSID20467939
- SCHEMBL28444
- ethylene diisocyanate
-
- Inchi: InChI=1S/C4H4N2O2/c7-3-5-1-2-6-4-8/h1-2H2
- InChI Key: ZTNJGMFHJYGMDR-UHFFFAOYSA-N
- SMILES: C(CN=C=O)N=C=O
Computed Properties
- Exact Mass: 112.027277375g/mol
- Monoisotopic Mass: 112.027277375g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 8
- Rotatable Bond Count: 3
- Complexity: 124
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 58.9Ų
- XLogP3: 1.8
Ethane, 1,2-diisocyanato- Related Literature
-
Yuexia Zhang,Xingxing Wu,Lin Hao,Zeng Rong Wong,Sherman J. L. Lauw,Song Yang,Richard D. Webster Org. Chem. Front., 2017,4, 467-471
-
Kinga Suwinska,Anthony W. Coleman CrystEngComm, 2008,10, 1302-1304
-
Tian Wen,Jian Zhang CrystEngComm, 2016,18, 218-221
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